Cas no 1029718-74-8 (1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine)

• Product Name: 1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• CAS No: 1029718-74-8
• MF: C₁₃H₁₅FN₄S
• MW: 278.348404169083
• MDL: MFCD14237099
• CID: 4677463
• Update Time: 2025-07-23

1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• MDL： MFCD14237099
• Inchi： 1S/C13H15FN4S/c14-11-3-1-2-10(8-11)9-12-16-13(19-17-12)18-6-4-15-5-7-18/h1-3,8,15H,4-7,9H2
• InChI Key： ZOTMIGZRLBBMHQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC2C=CC=C(C=2)F)=N1)N1CCNCC1

Computed Properties

• Exact Mass: 278.1
• Monoisotopic Mass: 278.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3

Additional information on 1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

Introduction to 1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1029718-74-8)

1-{3-[(3-Fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1029718-74-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a thiadiazole moiety and a piperazine ring in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further research and development.

The compound’s structure consists of a central thiadiazole ring substituted with a (3-fluorophenyl)methyl group, which is further connected to a piperazine moiety. This arrangement not only contributes to the compound’s unique chemical properties but also opens up possibilities for its use in various pharmacological applications. The fluorine atom in the phenyl ring enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The piperazine component of 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine is particularly noteworthy, as piperazine-based compounds are known for their ability to interact with multiple receptor systems, making them versatile in drug development.

The synthesis of 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the (3-fluorophenyl)methyl group into the thiadiazole ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The pharmacological profile of 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine has been the subject of extensive research. Studies have indicated that this compound exhibits promising activities against various biological targets. For instance, it has shown potential as an antagonist for certain neurotransmitter receptors, which could make it useful in the treatment of neurological disorders such as depression and anxiety. Additionally, its interaction with other receptor systems suggests possible applications in anti-inflammatory and anti-cancer therapies.

The compound’s< strong>fluorine-substituted phenyl ring plays a crucial role in its pharmacological properties. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine, the fluorine atom contributes to the compound’s ability to interact effectively with biological targets while maintaining structural integrity in vivo.

Ongoing research is focused on further elucidating the mechanisms of action of 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine and exploring its potential in clinical applications. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies aim to provide a solid foundation for future human trials and eventual clinical use. The results from these studies are expected to contribute valuable insights into the therapeutic potential of this compound.

The development of novel pharmaceutical agents relies heavily on the discovery and optimization of new chemical entities like 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic possibilities, compounds such as this one are poised to play significant roles in addressing unmet medical needs.

In conclusion, 1-{3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1029718-74-8) represents an exciting advancement in pharmaceutical chemistry. Its complex molecular architecture and diverse biological activities position it as a valuable tool for drug discovery and development. With continued research and exploration of its pharmacological properties，this compound holds great promise for contributing to innovative therapeutic solutions.